Cas no 1804370-28-2 (2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1804370-28-2
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4857001
• Update Time: 2025-06-14

2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5N3O2/c8-5(9)3-1-2(7(10,11)12)4(15(16)17)6(13)14-3/h1,5H,(H2,13,14)
• InChI Key： WSTWHVPAMQHMBV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NC(=C1[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.4
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine

Research Briefing on 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1804370-28-2)

In recent years, the compound 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1804370-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl functional groups, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a promising candidate for drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and applications of 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine. The research highlighted its role as a versatile building block for the construction of fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The study also reported optimized reaction conditions for its synthesis, achieving high yields and purity, which are critical for industrial-scale production.

Another significant advancement was documented in a Bioorganic & Medicinal Chemistry Letters article, which investigated the compound's potential as a precursor for kinase inhibitors. The researchers demonstrated that derivatives of 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine exhibited potent inhibitory activity against several tyrosine kinases, suggesting its utility in cancer therapy. The study provided detailed structure-activity relationship (SAR) analyses, identifying key modifications that enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A 2023 study in Pest Management Science reported its use in the development of next-generation herbicides. The researchers found that fluorinated pyridine derivatives derived from 1804370-28-2 exhibited superior herbicidal activity compared to traditional compounds, with reduced environmental toxicity. This finding underscores the compound's potential to address current challenges in sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine. Issues such as cost-effective production methods and the need for further toxicological studies were highlighted in a recent review article. Future research directions may focus on optimizing synthetic routes, exploring new therapeutic targets, and evaluating the environmental impact of its derivatives.

In conclusion, 2-Amino-6-(difluoromethyl)-3-nitro-4-(trifluoromethyl)pyridine (CAS: 1804370-28-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a compound of interest for both academic and industrial researchers. Continued exploration of its potential is expected to yield significant advancements in drug discovery and agrochemical development.